Cas no 587885-97-0 (Quinoline, 4,8-diiodo-2-(trifluoromethyl)-)

Quinoline, 4,8-diiodo-2-(trifluoromethyl)- structure
587885-97-0 structure
Product Name:Quinoline, 4,8-diiodo-2-(trifluoromethyl)-
CAS No:587885-97-0
MF:C10H4F3I2N
MW:448.949617385864
CID:4051670
PubChem ID:10874028
Update Time:2025-04-22

Quinoline, 4,8-diiodo-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Quinoline, 4,8-diiodo-2-(trifluoromethyl)-
    • 4,8-diiodo-2-(trifluoromethyl)quinoline
    • DTXSID701280747
    • 587885-97-0
    • AKOS024263575
    • Inchi: 1S/C10H4F3I2N/c11-10(12,13)8-4-7(15)5-2-1-3-6(14)9(5)16-8/h1-4H
    • InChI Key: JUKVUXBTEAOOOG-UHFFFAOYSA-N
    • SMILES: N1=C2C(C=CC=C2I)=C(I)C=C1C(F)(F)F

Computed Properties

  • Exact Mass: 448.83853Da
  • Monoisotopic Mass: 448.83853Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 12.9Ų

Quinoline, 4,8-diiodo-2-(trifluoromethyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-25466826-1.0g
4,8-diiodo-2-(trifluoromethyl)quinoline
587885-97-0 95%
1.0g
$0.0 2023-01-30
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